![molecular formula C18H23N3O4 B2929626 3-(2,5-dimethoxyphenyl)-N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-methyl-1H-pyrazole-5-carboxamide CAS No. 1396860-81-3](/img/structure/B2929626.png)
3-(2,5-dimethoxyphenyl)-N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-methyl-1H-pyrazole-5-carboxamide
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Description
3-(2,5-dimethoxyphenyl)-N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C18H23N3O4 and its molecular weight is 345.399. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structural Analysis
The compound , due to its complex structure, likely shares relevance with the synthesis and structural analysis of various pyrazole derivatives and their analogues. Research in this area focuses on creating novel compounds with potential for various applications, including therapeutic agents. For example, the synthesis of novel pyrazole derivatives as potential anti-inflammatory agents shows significant activity and minimal toxicity, highlighting the utility of such compounds in medical research (El‐Hawash & El-Mallah, 1998). Additionally, carboxamide derivatives of benzo[b][1,6]naphthyridines have been synthesized and tested for cytotoxic activity, demonstrating the versatility of pyrazole-based compounds in drug discovery (Deady et al., 2003).
Crystallography and Molecular Interaction Studies
Crystallographic studies of pyrazole derivatives, such as the analysis of 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide, offer insights into the molecular interactions and stability of these compounds, providing a foundation for further functional applications (Prabhuswamy et al., 2016). Research into the structural dynamics and potential biological interactions of pyrazole derivatives can pave the way for the development of new materials and pharmaceuticals.
Potential Biological Activities
The exploration of pyrazole derivatives for their biological activities is a significant area of research. Studies on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents showcase the therapeutic potential of these compounds (Rahmouni et al., 2016). Such research underscores the importance of pyrazole derivatives in the development of new treatments and underscores the potential relevance of 3-(2,5-dimethoxyphenyl)-N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-methyl-1H-pyrazole-5-carboxamide in similar applications.
Properties
IUPAC Name |
5-(2,5-dimethoxyphenyl)-N-[[1-(hydroxymethyl)cyclopropyl]methyl]-2-methylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O4/c1-21-15(17(23)19-10-18(11-22)6-7-18)9-14(20-21)13-8-12(24-2)4-5-16(13)25-3/h4-5,8-9,22H,6-7,10-11H2,1-3H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMZMNWKIAGFGBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=C(C=CC(=C2)OC)OC)C(=O)NCC3(CC3)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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